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Compound of Interest

Compound Name: 17-Hydroxyisolathyrol

Cat. No.: B15594513 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Preamble: This document provides a comprehensive overview of the current scientific

understanding of 17-Hydroxyisolathyrol, a macrocyclic diterpene of interest. Due to the

limited availability of public domain data, this guide synthesizes established foundational

knowledge and outlines areas requiring further investigation. While specific experimental data

for this compound remains largely proprietary or unpublished, this guide presents generalized

protocols and theoretical pathways based on related compounds to facilitate future research

endeavors.

Chemical Structure and Properties
17-Hydroxyisolathyrol is a complex macrocyclic diterpenoid belonging to the lathyrol class. It

is a natural product isolated from the seeds of Euphorbia lathyris.[1]

Table 1: Physicochemical Properties of 17-Hydroxyisolathyrol
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Property Value Source

Molecular Formula C₂₀H₃₀O₅ MedChemExpress

Molecular Weight 350.45 g/mol MedChemExpress

CAS Number 93551-00-9 MedChemExpress

Appearance Light yellow to yellow solid MedChemExpress
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Structure Elucidation: The definitive structure of 17-Hydroxyisolathyrol was determined

following its isolation. The elucidation would have relied on a combination of spectroscopic

techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be instrumental

in determining the proton and carbon framework of the molecule. Techniques such as COSY,

HSQC, and HMBC would be used to establish connectivity and relative stereochemistry.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would confirm the

molecular formula. Fragmentation patterns observed in MS/MS experiments would provide

further structural information.

Note:Specific NMR and MS spectral data for 17-Hydroxyisolathyrol are not publicly available

at this time.

Biological Activity and Potential Therapeutic
Applications
While specific biological activities of 17-Hydroxyisolathyrol have not been extensively

reported in publicly accessible literature, related diterpenes from Euphorbia species are known

to possess a wide range of pharmacological properties, including anti-inflammatory, cytotoxic,

and antiviral activities. The structural complexity of 17-Hydroxyisolathyrol suggests potential
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for interaction with various biological targets. Given the known activities of other lathyrol-type

diterpenes, investigation into its anti-inflammatory and cytotoxic potential is a logical starting

point for future research.

Hypothetical Signaling Pathway: Anti-inflammatory
Action
Many diterpenes exert their anti-inflammatory effects by modulating key signaling pathways,

such as the NF-κB pathway. The following diagram illustrates a generalized model of how a

compound like 17-Hydroxyisolathyrol might inhibit this pathway. It is critical to note that this is

a theoretical pathway and has not been experimentally validated for 17-Hydroxyisolathyrol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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